Cas no 1806052-69-6 (2,4-Bis(trifluoromethyl)-5-hydroxymandelic acid)

• Product Name: 2,4-Bis(trifluoromethyl)-5-hydroxymandelic acid
• CAS No: 1806052-69-6
• MF: C₁₀H₆F₆O₄
• MW: 304.142664432526
• CID: 4962519
• Update Time: 2025-05-20

2,4-Bis(trifluoromethyl)-5-hydroxymandelic acid Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-hydroxymandelic acid

• Inchi： 1S/C10H6F6O4/c11-9(12,13)4-2-5(10(14,15)16)6(17)1-3(4)7(18)8(19)20/h1-2,7,17-18H,(H,19,20)
• InChI Key： QHHKSTWMNZRTKK-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(F)(F)F)C(=CC=1C(C(=O)O)O)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 366
• XLogP3: 2.2
• Topological Polar Surface Area: 77.8

Additional information on 2,4-Bis(trifluoromethyl)-5-hydroxymandelic acid

Comprehensive Guide to 2,4-Bis(trifluoromethyl)-5-hydroxymandelic acid (CAS No. 1806052-69-6)

2,4-Bis(trifluoromethyl)-5-hydroxymandelic acid (CAS No. 1806052-69-6) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its trifluoromethyl groups and hydroxymandelic acid backbone, exhibits unique chemical properties that make it valuable for advanced applications. Researchers and industry professionals often search for "2,4-Bis(trifluoromethyl)-5-hydroxymandelic acid uses" or "CAS 1806052-69-6 synthesis," highlighting its growing relevance in scientific communities.

The molecular structure of 2,4-Bis(trifluoromethyl)-5-hydroxymandelic acid includes two trifluoromethyl groups at the 2 and 4 positions, which enhance its electron-withdrawing capabilities and stability. These features are critical for its performance in drug discovery and material science. Recent studies have explored its potential as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and antimicrobial agents. The compound's hydroxyl group further allows for versatile derivatization, making it a favorite among synthetic chemists.

One of the most searched topics related to this compound is "2,4-Bis(trifluoromethyl)-5-hydroxymandelic acid solubility." The presence of trifluoromethyl groups significantly influences its solubility profile, rendering it more lipophilic than non-fluorinated analogs. This property is particularly advantageous in pharmaceutical formulations, where improved membrane permeability is desired. Additionally, its stability under various pH conditions makes it suitable for catalytic applications and industrial processes.

In the context of green chemistry, 2,4-Bis(trifluoromethyl)-5-hydroxymandelic acid aligns with the demand for sustainable fluorinated compounds. Researchers are increasingly investigating eco-friendly synthesis routes to minimize environmental impact. Queries like "CAS 1806052-69-6 green synthesis" reflect this trend. The compound's potential in renewable energy applications, such as electrolyte additives for batteries, is another area of active exploration.

The market for fluorinated fine chemicals is expanding, driven by advancements in personalized medicine and high-performance materials. 2,4-Bis(trifluoromethyl)-5-hydroxymandelic acid is poised to play a pivotal role due to its structural versatility. Industry reports often highlight its use in proteomics research and bioconjugation, addressing the need for precise molecular tools. As demand grows, suppliers are focusing on scalable production methods to meet global needs.

For laboratories and manufacturers, handling 2,4-Bis(trifluoromethyl)-5-hydroxymandelic acid requires adherence to standard safety protocols. While not classified as hazardous, proper storage conditions—such as protection from moisture and light—are recommended to maintain its integrity. FAQs like "CAS 1806052-69-6 storage guidelines" are common among first-time users, emphasizing the importance of technical documentation.

In summary, 2,4-Bis(trifluoromethyl)-5-hydroxymandelic acid (CAS No. 1806052-69-6) is a multifaceted compound with broad applications in life sciences and industrial chemistry. Its unique properties, combined with the rising interest in fluorinated building blocks, ensure its continued relevance. Whether you're investigating "2,4-Bis(trifluoromethyl)-5-hydroxymandelic acid price" or its role in next-generation therapeutics, this compound offers exciting opportunities for innovation.